N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H22ClN3O/c21-18-9-4-10-19(16-18)22-20(25)24-14-12-23(13-15-24)11-5-8-17-6-2-1-3-7-17/h1-10,16H,11-15H2,(H,22,25)/b8-5+
• InChI Key: IRJPVHSCLVFFMC-VMPITWQZSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)Cl
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H22ClN3O
• Molecular Weight: 355.9 g/mol

Description

N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide is a compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological activities and applications in medicinal chemistry. This compound, in particular, has been studied for its potential use in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide typically involves the reaction of 3-chloroaniline with piperazine in the presence of a suitable coupling agent. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the reaction is carried out at room temperature or under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced piperazine derivatives.

Substitution: Formation of substituted piperazine derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)piperazine-1-carboxamide
• N-(3-chlorophenyl)-4-phenylpiperazine-1-carboxamide
• N-(3-chlorophenyl)-4-(3-phenylpropyl)piperazine-1-carboxamide

Uniqueness

N-(3-chlorophenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carboxamide is unique due to its specific structural features, such as the presence of the (E)-3-phenylprop-2-enyl group